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Compound of Interest

Compound Name: Octyl glucoside

CAS No.: 4742-80-7

Cat. No.: B12097863

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Octyl glucoside, specifically n-octyl-β-D-glucopyranoside, is a non-ionic surfactant widely

employed in biochemical and biophysical research. Its amphipathic nature, consisting of a

hydrophilic glucose headgroup and a hydrophobic octyl tail, makes it an effective agent for

disrupting lipid bilayers and solubilizing membrane components in a mild and reversible

manner. This guide provides a comprehensive overview of its properties, applications, and

detailed protocols for its use in the laboratory.

Core Properties of Octyl Glucoside
Octyl glucoside is favored for its well-defined chemical structure, high critical micelle

concentration (CMC), and ease of removal by dialysis, which are critical for the functional

reconstitution of membrane proteins.[1][2] Its ability to form small, uniform micelles contributes

to its utility in various research applications.[2]
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A summary of the key quantitative properties of octyl glucoside is presented in the table below

for easy reference and comparison.

Property Value References

Molecular Formula C₁₄H₂₈O₆ [3][4]

Molecular Weight 292.37 g/mol [3][4]

IUPAC Name

(2R,3S,4S,5R,6R)-2-

(hydroxymethyl)-6-

(octyloxy)oxane-3,4,5-triol

[5]

CAS Number 29836-26-8 [4]

Appearance White solid

Critical Micelle Concentration

(CMC)
20-25 mM in water [6]

~0.7% (w/v) [7]

Aggregation Number (Na)
27 - 100 (varies with method

and conditions)
[2]

84 (at 30 °C) [1]

Micelle Molecular Weight 8,000 - 29,000 g/mol [2]

Hydrophilic-Lipophilic Balance

(HLB)

13.1 (calculated using Griffin's

method)

Cloud Point >100°C [6]

Solubility Water soluble [6]

Ethanol: ~20 mg/mL

DMSO: ~16 mg/mL

DMF: ~16 mg/mL

PBS (pH 7.2): ~5 mg/mL
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Key Applications in Research
The primary application of octyl glucoside in research is the solubilization and purification of

integral membrane proteins.[4][7] Its gentle action allows for the extraction of these proteins

from the lipid bilayer while preserving their native structure and function.[1]

Other significant uses include:

Reconstitution of membrane proteins into liposomes: This is crucial for studying the function

of transport proteins, receptors, and enzymes in a controlled lipid environment.[1]

Formation of phospholipid vesicles: Octyl glucoside can be used to create unilamellar

vesicles of a defined size.[3]

Protein crystallization: It has been employed in the crystallization of membrane proteins for

structural studies.[1]

Investigation of protein-lipid interactions: The detergent facilitates the study of how lipids

modulate the function of membrane proteins.[1]

Experimental Protocols
Below are detailed methodologies for key experiments utilizing octyl glucoside. These

protocols provide a starting point for researchers, and optimization may be required for specific

applications.

Solubilization of Membrane Proteins
This protocol outlines the general steps for extracting a target membrane protein from a cell

membrane preparation.

Materials:

Isolated cell membranes containing the protein of interest

Solubilization Buffer: 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1 mM EDTA, protease inhibitors

n-Octyl-β-D-glucopyranoside (stock solution, e.g., 10% w/v)
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Ultracentrifuge

Methodology:

Membrane Preparation: Start with a pellet of isolated cell membranes, prepared by standard

cell lysis and centrifugation procedures.

Resuspension: Resuspend the membrane pellet in ice-cold Solubilization Buffer to a final

protein concentration of 5-10 mg/mL.

Detergent Addition: While gently stirring on ice, add the octyl glucoside stock solution to the

membrane suspension to achieve a final concentration typically ranging from 1-2% (w/v),

which is well above its CMC. The optimal detergent-to-protein ratio should be determined

empirically.

Incubation: Continue to stir the mixture gently on ice for 1-2 hours to allow for the complete

solubilization of the membrane proteins.

Clarification: Centrifuge the solubilized mixture at high speed (e.g., 100,000 x g) for 1 hour at

4°C to pellet any insoluble material, such as cytoskeletal components and non-solubilized

membrane fragments.

Supernatant Collection: Carefully collect the supernatant, which contains the solubilized

membrane proteins in detergent micelles. This fraction is now ready for subsequent

purification steps, such as affinity or size-exclusion chromatography.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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